Cas no 6112-39-6 (3-methylbenzothiazolium toluene-4-sulphonate)

3-methylbenzothiazolium toluene-4-sulphonate structure
6112-39-6 structure
Product Name:3-methylbenzothiazolium toluene-4-sulphonate
CAS No:6112-39-6
MF:C15H15NO3S2
MW:321.414501428604
CID:953990
PubChem ID:22489
Update Time:2025-04-19

3-methylbenzothiazolium toluene-4-sulphonate Chemical and Physical Properties

Names and Identifiers

    • 3-methylbenzothiazolium toluene-4-sulphonate
    • 4-methylbenzenesulfonate,3-methyl-1,3-benzothiazol-3-ium
    • 3-Methylbenzenethiazolium 4-methylbenzenesulfonate
    • 3-Methylbenzothiazolium-p-toluene sulfonate
    • AC1L2KH2
    • BENZOTHIAZOLIUM, 3-METHYL-, p-TOLUENESULFONATE
    • Benzothiazolium, 3-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
    • CTK8J6412
    • EINECS 228-075-7
    • LS-40904
    • 3-methyl-benzothiazoliu p-toluenesulfonate
    • SCHEMBL5176140
    • Benzothiazolium, 3-methyl-, 4-methylbenzenesulfonate (1:1)
    • NS00081105
    • 4-methylbenzenesulfonate;3-methyl-1,3-benzothiazol-3-ium
    • VSLLSCGWLKZXJL-UHFFFAOYSA-M
    • 3-Methylbenzothiazolium toluene-4-sulfonate
    • DTXSID6064117
    • 6112-39-6
    • DB-241167
    • Inchi: 1S/C8H8NS.C7H8O3S/c1-9-6-10-8-5-3-2-4-7(8)9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6H,1H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: VSLLSCGWLKZXJL-UHFFFAOYSA-M
    • SMILES: S1C=[N+](C)C2C=CC=CC1=2.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 321.04945
  • Monoisotopic Mass: 321.04933569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 319
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.7Ų

Experimental Properties

  • PSA: 61.08
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